Cas no 2229358-10-3 (2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229358-10-3
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 6284953
• PubChem ID: 165869722
• Update Time: 2025-06-28

2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride
• EN300-1986940
• 2229358-10-3

• Inchi： 1S/C10H13FO2S/c1-8-3-4-10(9(2)7-8)5-6-14(11,12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： BCNHBYJBTXCYPR-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(C)=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 216.06202899g/mol
• Monoisotopic Mass: 216.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(2,4-Dimethylphenyl)ethane-1-Sulfonyl Fluoride (CAS No. 2229358-10-3)

The compound 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride, identified by the CAS registry number CAS No. 2229358-10-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role in various chemical reactions and applications. The structure of this molecule consists of a sulfonyl group attached to a fluorine atom and a substituted ethyl group, making it a versatile reagent in synthetic chemistry.

Recent advancements in chemical synthesis have highlighted the importance of sulfonyl fluorides like 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride as intermediates in the production of pharmaceuticals and agrochemicals. The sulfonyl fluoride functional group is particularly valuable due to its ability to act as an electrophilic agent in nucleophilic substitution reactions. This property has been extensively exploited in the development of new drug candidates and advanced materials.

In terms of its physical properties, CAS No. 2229358-10-3 exhibits a melting point that is consistent with other sulfonyl fluorides in its class, indicating its stability under standard laboratory conditions. The compound's solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific reaction requirements.

From a synthetic perspective, the preparation of 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by sulfonation and fluorination steps. These methods have been optimized over time to ensure high yields and purity levels, which are critical for its application in downstream processes.

The application of this compound extends beyond traditional organic synthesis. Recent studies have demonstrated its potential as a building block in the construction of bioactive molecules with complex architectures. For instance, researchers have utilized this sulfonyl fluoride in the synthesis of peptide mimetics and other biologically relevant compounds.

In conclusion, CAS No. 2229358-10-3, or 2-(2,4-dimethylphenyl)ethane-1-sulfonyl fluoride, stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile reactivity continue to make it an essential component in the arsenal of contemporary chemists.